
Cupric Isononanoate: A Technical Review for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171 Get Quote

Introduction

Cupric isononanoate, the copper(II) salt of isononanoic acid, is a chemical compound with

emerging interest in various scientific and industrial fields. While specific literature on cupric
isononanoate is limited, a comprehensive understanding of its properties and potential

applications can be extrapolated from the broader knowledge of copper carboxylates. This

technical guide provides a detailed overview of the synthesis, characterization, and biological

activities of cupric isononanoate, drawing upon existing research on analogous copper(II)

carboxylate complexes. This document is intended for researchers, scientists, and drug

development professionals seeking to explore the potential of this compound.

Chemical Properties and Structure
Cupric isononanoate is an organometallic compound with the chemical formula

Cu(C₉H₁₇O₂)₂.[1] It consists of a central copper ion in the +2 oxidation state coordinated to two

isononanoate ligands. The structure of copper(II) carboxylates can vary, but they often form

dinuclear "paddle-wheel" structures where four carboxylate groups bridge two copper centers.

[2][3][4]

Table 1: Physicochemical Properties of Cupric Isononanoate and Related Compounds
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Property Value/Description Source

IUPAC Name
copper(2+);3,5,5-

trimethylhexanoate
PubChem

CAS Number 72915-82-3 [1]

Molecular Formula C₁₈H₃₄CuO₄ PubChem

Molecular Weight 378.0 g/mol PubChem

Appearance

Typically a blue or green solid,

characteristic of Cu(II)

complexes.

General Knowledge

Solubility

Expected to have low solubility

in water and higher solubility in

nonpolar organic solvents.

General Knowledge

Synthesis of Cupric Isononanoate
While a specific protocol for the synthesis of cupric isononanoate is not readily available in

the published literature, several general methods for the preparation of copper(II) carboxylates

can be adapted.[1][5]

Experimental Protocol: Synthesis via Reaction with
Copper(II) Carbonate
This protocol is adapted from a general method for synthesizing copper(II) carboxylates.[1]

Materials:

Isononanoic acid (3,5,5-trimethylhexanoic acid)

Basic copper(II) carbonate (CuCO₃·Cu(OH)₂)

Ethanol

Deionized water
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Filter paper

Magnetic stirrer and stir bar

Heating mantle or hot plate

Beakers and Erlenmeyer flasks

Buchner funnel and filter flask

Procedure:

In a 250 mL Erlenmeyer flask, dissolve a stoichiometric amount of isononanoic acid in a

minimal amount of ethanol.

In a separate beaker, create a slurry of basic copper(II) carbonate in deionized water.

Slowly add the isononanoic acid solution to the copper carbonate slurry while stirring

continuously with a magnetic stirrer. Effervescence (CO₂ evolution) will be observed.

After the addition is complete, gently heat the mixture to approximately 60°C with continuous

stirring for several hours to ensure the reaction goes to completion.

Allow the mixture to cool to room temperature.

Collect the resulting solid product by vacuum filtration using a Buchner funnel.

Wash the product with deionized water to remove any unreacted starting materials and

soluble byproducts.

Further wash the product with a small amount of cold ethanol to aid in drying.

Dry the final product, cupric isononanoate, in a desiccator or a vacuum oven at a low

temperature.
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Reactants

Reaction Work-up

Isononanoic Acid
in Ethanol

Mixing and Stirring

Basic Copper(II) Carbonate
in Water

Heating (60°C) Cooling Vacuum Filtration Washing (Water & Ethanol) Drying Cupric Isononanoate

Analytical Techniques Data Analysis

Cupric Isononanoate
Sample

FTIR Spectroscopy

UV-Vis Spectroscopy

X-ray Diffraction
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Electronic Transitions
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Crystal Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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